Cas no 85532-77-0 (safflor yellow (A))

• Product Name: safflor yellow (A)
• CAS No: 85532-77-0
• MF: C₂₇H₃₀O₁₅
• MW: 594.518109798431
• CID: 721406
• Update Time: 2024-03-01

safflor yellow (A) Chemical and Physical Properties

Names and Identifiers

• safflor yellow (A)
• SABINENE HYDRATE(SG)
• 6-beta-D-Glucopyranosyl-2,3,4,4a,6,9b-hexahydro-3,4,6,7-tetrahydroxy-2-(hydroxymethyl)-8-[3-(4-hydroxyphenyl)-1-oxo-2-propenyl]-9H-pyrano[3,2-b]benzofuran-9-one
• 9H-Pyrano[3,2-b]benzofuran-9-one,6-b-D-glucopyranosyl-2,3,4,4a,6,9b-hexahydro-3,4,6,7-tetrahydroxy-2-(hydroxymethyl)-8-[3-(4-
• Safflor yellow A
• SAFFLOR YELLOW A (RG)
• SafflorYellow
• 6-β-D-Glucopyranosyl-2,3,4,4a,6,9b-hexahydro-3,4,6,7-tetrahydroxy-2-(hydroxymethyl)-8-[3-(4-hydroxyphenyl)-1-oxo-2-propen-1-yl]-9H-pyrano[3,2-b]benzofuran-9-one (ACI)
• 9H-Pyrano[3,2-b]benzofuran-9-one, 6-β-D-glucopyranosyl-2,3,4,4a,6,9b-hexahydro-3,4,6,7-tetrahydroxy-2-(hydroxymethyl)-8-[3-(4-hydroxyphenyl)-1-oxo-2-propenyl]- (9CI)
• Safflower yellow A

• MDL： MFCD01749359
• Inchi： 1S/C27H30O15/c28-7-12-17(33)20(36)23-22(40-12)15-18(34)14(11(31)6-3-9-1-4-10(30)5-2-9)24(38)27(39,25(15)42-23)26-21(37)19(35)16(32)13(8-29)41-26/h1-6,12-13,16-17,19-23,26,28-30,32-33,35-39H,7-8H2
• InChI Key： YKDBQWHZEDSTAI-UHFFFAOYSA-N
• SMILES： O=C(C1=C(O)C(C2C(O)C(O)C(O)C(CO)O2)(O)C2OC3C(C=2C1=O)OC(CO)C(O)C3O)C=CC1C=CC(O)=CC=1

Computed Properties

• Exact Mass: 610.15300
• Monoisotopic Mass: 594.15847
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 10
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 43
• Rotatable Bond Count: 7
• Complexity: 1170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 6
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 264
• XLogP3: -2.869

Experimental Properties

• Color/Form: Powder
• Density: 1.81
• Boiling Point: 942.3°C at 760 mmHg
• Flash Point: 313°C
• Refractive Index: 1.764
• PSA: 273.36000
• LogP: -3.99120

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Hydroxycinnamic acids and derivatives
• Chalcones